Cas no 132213-85-5 (1-o-hexadecyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine)

1-o-hexadecyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine structure
132213-85-5 structure
Product Name:1-o-hexadecyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine
CAS No:132213-85-5
MF:C46H82NO7P
MW:792.119555950165
CID:898922
PubChem ID:16759366
Update Time:2025-04-19

1-o-hexadecyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

    • 1-o-hexadecyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine
    • 2-[[(2R)-2-dodeca-4,7,10-trienoyloxy-3-hexadecoxypropoxy]-hydroxyphosphoryl]oxyethyl-trimethylazanium
    • PAF C16 DOCOSAHEXANOYL
    • C16-22:6 PC
    • DOCOSAHEXAENOYL PAF C-16
    • 1-O-HEXADECYL-2-O(4Z,7Z,10Z,13Z,16Z,19Z-DOCOSAHEXAENOYL)-SN-GLYCERYL-3-PHOSPHORYLCHOLINE
    • QQQQNYAHSSIZBU-HIQXTUQZSA-N
    • C16-22:6 PC, 1-O-hexadecyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine, chloroform
    • Q27159028
    • (R)-2-((4Z,7Z,10Z,13Z,16Z,19Z)-Docosa-4,7,10,13,16,19-hexaenoyloxy)-3-(hexadecyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
    • HMS3648N22
    • BML3-E12
    • NCGC00161382-01
    • 1-O-HEXADECYL-2-O-DOCOSAHEXAENOYL-sn-GLYCERO-3-PHOSPHORYLCHOLINE
    • 3,5,8-Trioxa-4-phosphatriaconta-12,15,18,21,24,27-hexaen-1-aminium, 7-[(hexadecyloxy)methyl]-4-hydroxy-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, [R-(all-Z)]-
    • 132213-85-5
    • (7R,12Z,15Z,18Z,21Z,24Z,27Z)-7-[(Hexadecyloxy)methyl]-4-hydroxy-N,N,N-trimethyl-9-oxo-3,5,8-trioxa-4-phosphatriaconta-12,15,18,21,24,27-hexaen-1-aminium inner salt 4-oxide
    • HY-W127369
    • PC(O-38:6)
    • [(2R)-2-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy-3-hexadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
    • DTXSID80849535
    • LMGP01020064
    • CHEBI:86248
    • J-006146
    • 1-Palmityl-2-docosahexaenoyl-sn-glycero-3-phosphocholine
    • 1-hexadecyl-2-(4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoyl)-sn-glycero-3-phosphocholine
    • CS-0185606
    • DCHA-PAF
    • PC(O-16:0/22:6)
    • PC(O-16:0/22:6(4Z,7Z,10Z,13Z,16Z,19Z))
    • (2R)-2-{[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy}-3-(hexadecyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
    • 1-O-Hexadecyl-2-O-(4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoyl)-sn-glyceryl-3-phosphorylcholine
    • 1-hexadecyl-2-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosahexaenoyl]-sn-glycero-3-phosphocholine
    • PC ae C38:6
    • CHEMBL1553181
    • MDL: MFCD00216141
    • Inchi: 1S/C46H82NO7P/c1-6-8-10-12-14-16-18-20-22-23-24-25-26-27-29-31-33-35-37-39-46(48)54-45(44-53-55(49,50)52-42-40-47(3,4)5)43-51-41-38-36-34-32-30-28-21-19-17-15-13-11-9-7-2/h8,10,14,16,20,22,24-25,27,29,33,35,45H,6-7,9,11-13,15,17-19,21,23,26,28,30-32,34,36-44H2,1-5H3/b10-8-,16-14-,22-20-,25-24-,29-27-,35-33-/t45-/m1/s1
    • InChI Key: QQQQNYAHSSIZBU-HIQXTUQZSA-N
    • SMILES: P(=O)([O-])(OC[C@@H](COCCCCCCCCCCCCCCCC)OC(CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O)OCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 791.58300
  • Monoisotopic Mass: 791.58289095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 40
  • Complexity: 1100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 6
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.9
  • Topological Polar Surface Area: 94.1Ų

Experimental Properties

  • PSA: 103.93000
  • LogP: 13.15200
  • Sensitiveness: Hygroscopic
  • Color/Form: 5 mg/mL (878124C-5mg)

1-o-hexadecyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine Security Information

  • Hazardous Material transportation number:UN 1888 6.1 / PGIII
  • HazardClass:3
  • Storage Condition:−20°C

1-o-hexadecyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine Pricemore >>

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